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Compound of Interest

Compound Name: GSK 650394

Cat. No.: B1672397 Get Quote

Technical Support Center: GSK 650394
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

solubility challenges encountered when working with the selective SGK1 kinase inhibitor, GSK
650394.

Frequently Asked Questions (FAQs)
Q1: What are the general solubility properties of GSK 650394?

A1: GSK 650394 is a lipophilic molecule with poor aqueous solubility. It is practically insoluble

in water and ethanol.[1] However, it demonstrates good solubility in organic solvents like

Dimethyl Sulfoxide (DMSO).[1][2][3][4][5]

Q2: I'm seeing precipitation when diluting my GSK 650394 DMSO stock into an aqueous buffer

for my cell-based assay. Why is this happening?

A2: This is a common issue known as "crashing out" that occurs when a compound that is

highly soluble in an organic solvent like DMSO is introduced into an aqueous environment

where its solubility is significantly lower. The rapid change in solvent polarity causes the

compound to precipitate out of solution. Many kinase inhibitors are hydrophobic and thus have

low aqueous solubility.[6]

Q3: What is the recommended solvent for preparing a stock solution of GSK 650394?
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A3: The recommended solvent for preparing a stock solution of GSK 650394 is DMSO.[1][2][3]

[4][5] It is soluble to at least 10 mM in DMSO, with some sources indicating solubility up to 100

mM.[1][2]

Q4: Are there any general tips for dissolving GSK 650394 in DMSO?

A4: Yes, if you are having trouble dissolving GSK 650394, you can warm the solution at 37°C

for 10 minutes and/or use an ultrasonic bath to aid dissolution.[1]

Troubleshooting Guide: Solubility Issues
Problem 1: Difficulty Dissolving GSK 650394 in DMSO to
Prepare a High-Concentration Stock Solution.

Possible Cause: The compound may have formed aggregates.

Solution:

Gently warm the vial at 37°C for 10-15 minutes.

Use a bath sonicator to apply ultrasonic energy, which can help break up aggregates and

facilitate dissolution.[1]

Ensure you are using fresh, high-quality DMSO, as hygroscopic (water-absorbing) DMSO

can have reduced solvating power.[4][5]

Problem 2: Precipitation of GSK 650394 Upon Dilution of
DMSO Stock into Aqueous Media.

Possible Cause: The final concentration of the compound in the aqueous buffer exceeds its

solubility limit. The percentage of DMSO in the final solution may also be too low to maintain

solubility.

Solutions:

Reduce the Final Concentration: Lower the final working concentration of GSK 650394 in

your assay.
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Increase the Final DMSO Concentration: While it's generally advisable to keep the final

DMSO concentration low (typically <1%) to avoid solvent effects on cells, a slight increase

might be necessary to maintain solubility. Always run a vehicle control with the same final

DMSO concentration to account for any solvent effects.

Use a Co-solvent System: For in vivo studies or more challenging in vitro systems,

consider using a co-solvent system. A formulation of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline has been used to create a suspended solution.[4] Another

option is 10% DMSO in 90% (20% SBE-β-CD in Saline).[4]

Prepare Fresh Dilutions: Prepare working solutions fresh from the DMSO stock just before

use and add them to the assay medium with vigorous mixing. Do not store dilute aqueous

solutions of GSK 650394.

Data Presentation: Solubility of GSK 650394
Solvent Solubility Reference

DMSO ≥10 mM [1]

DMSO Soluble to 100 mM [2]

DMSO ≥ 40.7 mg/mL [3][4]

DMSO 76 mg/mL [5]

Water Insoluble [1][5]

Ethanol Insoluble [1][5]

Experimental Protocols
Protocol 1: Preparation of GSK 650394 Stock Solution

To prepare a 10 mM stock solution of GSK 650394 (M.Wt: 382.45), add 2.61 mL of DMSO to

10 mg of the compound.

If the compound does not fully dissolve, warm the vial at 37°C for 10 minutes and vortex.[1]

If necessary, place the vial in an ultrasonic bath for a few minutes to aid dissolution.[1]
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Store the stock solution at -20°C for several months.[1]

Protocol 2: In Vivo Formulation (Suspended Solution)
This protocol yields a suspended solution and should be prepared fresh for each experiment.

Formulation A: With PEG300 and Tween-80[4]

Prepare a 25 mg/mL stock solution of GSK 650394 in DMSO.

For a 1 mL final volume, take 100 µL of the 25 mg/mL DMSO stock.

Add 400 µL of PEG300 and mix until the solution is clear.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to bring the final volume to 1 mL.

The final concentration will be 2.5 mg/mL. Use ultrasonication if necessary to ensure a

uniform suspension. This formulation can be used for oral and intraperitoneal injections.

Formulation B: With SBE-β-CD[4]

Prepare a stock solution of GSK 650394 in DMSO.

Prepare a 20% solution of SBE-β-CD in saline.

Add 10% of the DMSO stock solution to 90% of the 20% SBE-β-CD in saline solution.

This will result in a suspended solution with a solubility of ≥ 2.5 mg/mL.

Visualizations
Signaling Pathway of SGK1 Inhibition by GSK 650394
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Caption: SGK1 signaling pathway and the inhibitory action of GSK 650394.

Experimental Workflow: Preparing a Working Solution
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Caption: Workflow for preparing GSK 650394 working solutions.
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Logical Relationship: Factors Affecting GSK 650394
Solubility
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Caption: Factors influencing the solubility of GSK 650394.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672397#gsk-650394-solubility-issues-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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